(Z)-2-cyano-N-(3-methoxyphenyl)-3-(2-phenyl-1H-imidazol-5-yl)prop-2-enamide
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Description
(Z)-2-cyano-N-(3-methoxyphenyl)-3-(2-phenyl-1H-imidazol-5-yl)prop-2-enamide is a useful research compound. Its molecular formula is C20H16N4O2 and its molecular weight is 344.374. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Synthesis of Pyrazole and Pyrimidine Derivatives : Compounds with a similar structure have been synthesized and characterized for their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells. For instance, the synthesis of 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides involved reactions that may resemble those applicable to the compound , indicating a potential for antitumor applications (Hassan, Hafez, & Osman, 2014).
Mechanofluorochromic Properties : The study on the effect of stacking mode on mechanofluorochromic properties of 3-aryl-2-cyano acrylamide derivatives highlights the impact of molecular structure on optical properties, which could be relevant to materials science and sensor technology (Song et al., 2015).
Biological Activities
Antituberculosis Activity : Novel compounds, such as 6-(adamantan-1-yl)-2-substituted-imidazo[2,1-b][1,3,4]thiadiazoles, have been developed for their potent inhibitory activity against Mycobacterium tuberculosis, showcasing the potential of structurally complex molecules in addressing infectious diseases (Anusha et al., 2015).
Anticonvulsant Activity : Derivatives of imidazolyl compounds have shown significant activity against seizures induced by maximal electroshock, underscoring the therapeutic potential of these molecules in neuropharmacology (Aktürk et al., 2002).
Material Science Applications
- Polymeric Materials : The development of soluble and curable poly(phthalazinone ether amide)s with terminal cyano groups, which can be crosslinked to heat-resistant resins, indicates the utility of cyano-containing compounds in creating advanced polymeric materials for high-performance applications (Yu et al., 2009).
Catalytic Applications
- Heterogeneous Catalysts : Studies on zeolitic imidazolate frameworks (ZIFs) as catalysts for the synthesis of industrially relevant chemicals, such as 1-methoxy-2-propanol from methanol and propylene oxide, highlight the role of imidazole-containing compounds in catalysis and material science (Timofeeva et al., 2019).
Properties
IUPAC Name |
(Z)-2-cyano-N-(3-methoxyphenyl)-3-(2-phenyl-1H-imidazol-5-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N4O2/c1-26-18-9-5-8-16(11-18)24-20(25)15(12-21)10-17-13-22-19(23-17)14-6-3-2-4-7-14/h2-11,13H,1H3,(H,22,23)(H,24,25)/b15-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEWURQXXNMNJIS-GDNBJRDFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)C(=CC2=CN=C(N2)C3=CC=CC=C3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC(=C1)NC(=O)/C(=C\C2=CN=C(N2)C3=CC=CC=C3)/C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.